Cas no 2228172-93-6 (3-(1H-pyrrol-3-yl)oxolane-2,5-dione)

• Product Name: 3-(1H-pyrrol-3-yl)oxolane-2,5-dione
• CAS No: 2228172-93-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 5891467
• PubChem ID: 165624710
• Update Time: 2025-07-20

3-(1H-pyrrol-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrrol-3-yl)oxolane-2,5-dione
• EN300-1789851
• 2228172-93-6

• Inchi： 1S/C8H7NO3/c10-7-3-6(8(11)12-7)5-1-2-9-4-5/h1-2,4,6,9H,3H2
• InChI Key： MLKNTPOZJUDWAU-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CNC=1)=O

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.2Ų

Additional information on 3-(1H-pyrrol-3-yl)oxolane-2,5-dione

Exploring the Potential of 3-(1H-pyrrol-3-yl)oxolane-2,5-dione (CAS No. 2228172-93-6) in Modern Applications

In the rapidly evolving field of organic chemistry, 3-(1H-pyrrol-3-yl)oxolane-2,5-dione (CAS No. 2228172-93-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrole and oxolane-dione structure, offers a wide range of potential applications in pharmaceuticals, materials science, and agrochemicals. Researchers and industry professionals are increasingly focusing on this compound due to its versatile reactivity and potential to address contemporary challenges in drug discovery and sustainable chemistry.

The molecular structure of 3-(1H-pyrrol-3-yl)oxolane-2,5-dione combines a pyrrole ring with an oxolane-2,5-dione moiety, creating a scaffold that is particularly attractive for medicinal chemistry. This combination of functional groups allows for diverse chemical modifications, making it a valuable building block in the synthesis of novel bioactive compounds. Recent studies have explored its potential as a precursor in the development of kinase inhibitors and other targeted therapies, aligning with current trends in precision medicine.

From an industrial perspective, the demand for innovative intermediates like CAS No. 2228172-93-6 has grown significantly, driven by the need for more efficient and sustainable synthetic routes. The compound's stability and reactivity profile make it suitable for green chemistry applications, addressing the growing concern for environmentally friendly manufacturing processes. This aspect resonates with current industry priorities, where sustainable synthesis and atom economy have become critical considerations.

In materials science, the 3-(1H-pyrrol-3-yl)oxolane-2,5-dione structure has shown promise in the development of advanced polymers and functional materials. Its ability to participate in various polymerization reactions while introducing nitrogen-containing heterocycles into polymer backbones makes it particularly valuable for creating materials with tailored electronic and mechanical properties. This application aligns with the increasing demand for high-performance materials in electronics and energy storage devices.

The analytical characterization of 2228172-93-6 presents interesting challenges and opportunities for researchers. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure and properties. These studies contribute to the growing body of knowledge about heterocyclic compounds and their behavior in different chemical environments, a topic of constant interest in academic and industrial research circles.

Quality control and standardization of 3-(1H-pyrrol-3-yl)oxolane-2,5-dione production have become crucial aspects for manufacturers and end-users alike. The development of robust analytical methods ensures batch-to-batch consistency, which is particularly important for pharmaceutical applications where purity and reproducibility are paramount. This focus on quality aligns with current Good Manufacturing Practice (cGMP) requirements and the pharmaceutical industry's emphasis on process validation and quality by design.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS No. 2228172-93-6, particularly in the areas of therapeutic applications and specialty chemicals. This patent landscape reflects the compound's commercial potential and the competitive nature of research in this area. For businesses operating in fine chemicals, understanding these developments is essential for strategic planning and maintaining a competitive edge in the market.

The safety profile of 3-(1H-pyrrol-3-yl)oxolane-2,5-dione has been the subject of preliminary investigations, with researchers examining its stability under various conditions and potential interactions with biological systems. While comprehensive toxicological data may still be developing, early studies suggest that proper handling procedures should be followed, as with any chemical substance. This emphasis on safety reflects the broader industry trend toward responsible chemical management and occupational health considerations.

Looking forward, the scientific community anticipates continued exploration of 2228172-93-6's potential across multiple disciplines. Its unique structural features position it as a versatile intermediate that could contribute to breakthroughs in drug discovery, materials innovation, and sustainable chemistry. As research progresses, we can expect to see more publications and applications emerge, further establishing this compound's importance in modern chemical science and technology.